Cas no 62374-25-8 (2-(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)-5-(benzoyloxy)methyltetrahydrofuran-3,4-diyl dibenzoate)
2-(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)-5-(benzoyloxy)methyltetrahydrofuran-3,4-diyl dibenzoate Chemical and Physical Properties
Names and Identifiers
-
- Guanosine, N-benzoyl-, 3',5'-dibenzoate
- 2-(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)-5-[(benzoyloxy)methyl]tetrahydrofuran-3,4-diyl dibenzoate
- 2-Amino-9-(2,3,5-tri-O-benzoylpentofuranosyl)-1,9-dihydro-6H-puri n-6-one
- 62374-25-8
- NCGC00096126-01
- CHEMBL1437002
- NSC-90786
- 2'',3'',5''-Tri-O-benzoylguanosine
- FT-0675409
- NSC90786
- 5-(2-amino-6-oxo-6,9-dihydro-1H-purin-9-yl)-4-(benzoyloxy)-2-[(benzoyloxy)methyl]oxolan-3-yl benzoate
- LS-08304
- AKOS015998300
- 2-(2-AMINO-6-OXO-1H-PURIN-9(6H)-YL)-5-(BENZOYLOXYMETHYL)TETRAHYDROFURAN-3,4-DIYL DIBENZOATE
- 2-(2-amino-6-oxohydropurin-9-yl)-4-phenylcarbonyloxy-5-(phenylcarbonyloxymethy l)oxolan-3-yl benzoate
- [5-(2-amino-6-oxo-1H-purin-9-yl)-3,4-dibenzoyloxyoxolan-2-yl]methyl benzoate
- 2-(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)-5-(benzoyloxy)methyltetrahydrofuran-3,4-diyl dibenzoate
-
- MDL: MFCD00057056
- Inchi: 1S/C31H25N5O8/c32-31-34-25-22(26(37)35-31)33-17-36(25)27-24(44-30(40)20-14-8-3-9-15-20)23(43-29(39)19-12-6-2-7-13-19)21(42-27)16-41-28(38)18-10-4-1-5-11-18/h1-15,17,21,23-24,27H,16H2,(H3,32,34,35,37)
- InChI Key: WZRBAVDJTYIQBI-UHFFFAOYSA-N
- SMILES: O1C(COC(C2C=CC=CC=2)=O)C(C(C1N1C=NC2C(NC(N)=NC1=2)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 595.17031277g/mol
- Monoisotopic Mass: 595.17031277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 44
- Rotatable Bond Count: 11
- Complexity: 1100
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 173Ų
2-(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)-5-(benzoyloxy)methyltetrahydrofuran-3,4-diyl dibenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A131320-250mg |
2-(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)-5-[(benzoyloxy)methyl]tetrahydrofuran-3,4-diyl dibenzoate |
62374-25-8 | 250mg |
$ 120.00 | 2022-06-08 | ||
| TRC | A131320-500mg |
2-(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)-5-[(benzoyloxy)methyl]tetrahydrofuran-3,4-diyl dibenzoate |
62374-25-8 | 500mg |
$ 200.00 | 2022-06-08 | ||
| A2B Chem LLC | AH06778-500mg |
2'',3'',5''-Tri-O-benzoylguanosine |
62374-25-8 | >95% | 500mg |
$370.00 | 2024-04-19 | |
| A2B Chem LLC | AH06778-1g |
2'',3'',5''-Tri-O-benzoylguanosine |
62374-25-8 | >95% | 1g |
$384.00 | 2024-04-19 | |
| A2B Chem LLC | AH06778-5g |
2'',3'',5''-Tri-O-benzoylguanosine |
62374-25-8 | >95% | 5g |
$564.00 | 2024-04-19 | |
| A2B Chem LLC | AH06778-10g |
2'',3'',5''-Tri-O-benzoylguanosine |
62374-25-8 | >95% | 10g |
$689.00 | 2024-04-19 |
2-(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)-5-(benzoyloxy)methyltetrahydrofuran-3,4-diyl dibenzoate Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 2-(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)-5-(benzoyloxy)methyltetrahydrofuran-3,4-diyl dibenzoate
Compound CAS No. 62374-25-8: 2-(2-Amino-6-Oxo-1,6-Dihydro-9H-Purin-9-Yl)-5-(Benzoyloxy)Methyltetrahydrofuran-3,4-Diyl Dibenzoate
The compound with CAS No. 62374-25-8, named 2-(2-Amino-6-Oxo-1,6-Dihydro-9H-Purin-9-Yl)-5-(Benzoyloxy)Methyltetrahydrofuran-3,4-Diyl Dibenzoate, is a highly specialized organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound is characterized by its complex structure, which includes a purine ring system, a benzoyloxy group, and a tetrahydrofuran moiety. The molecule's unique architecture makes it an intriguing subject for both academic research and industrial applications.
Recent studies have highlighted the importance of purine derivatives in drug discovery, particularly in the development of anti-cancer agents and enzyme inhibitors. The purine ring system in this compound serves as a scaffold for various bioactive molecules, enabling interactions with key biological targets such as kinases and nucleic acids. The presence of the benzoyloxy group further enhances the molecule's versatility, potentially improving its solubility and bioavailability.
The tetrahydrofuran (THF) moiety in the compound plays a critical role in stabilizing the molecule's conformation and facilitating interactions with biological systems. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis of such complex molecules, ensuring higher yields and better purity. The dibenzoate group adds to the molecule's structural complexity, potentially influencing its pharmacokinetic properties.
From a structural standpoint, the compound exhibits a high degree of symmetry and functional group diversity. This combination makes it an ideal candidate for further modification and exploration in medicinal chemistry. Researchers have been particularly interested in the compound's ability to act as a precursor for more complex molecules or as a building block in combinatorial libraries.
In terms of physical properties, the compound is typically isolated as a crystalline solid with a melting point of approximately 180°C. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate, making it suitable for various analytical techniques including HPLC and NMR spectroscopy.
Recent studies have also focused on the compound's potential as an intermediate in the synthesis of nucleoside analogs. These analogs are widely used in antiviral therapies due to their ability to inhibit viral replication without causing significant toxicity to host cells. The incorporation of the purine ring system into such analogs has shown promising results in preclinical models.
The synthesis of this compound involves a multi-step process that begins with the preparation of the purine derivative followed by successive functionalization steps to introduce the benzoyloxy and tetrahydrofuran groups. Researchers have reported optimized conditions for each step, ensuring high efficiency and minimal byproduct formation.
In conclusion, CAS No. 62374-25-8 represents a cutting-edge molecule with vast potential in drug discovery and organic synthesis. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel therapeutic agents. As advancements in synthetic chemistry continue to unfold, this compound is expected to play an increasingly important role in both academic and industrial settings.
62374-25-8 (2-(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)-5-(benzoyloxy)methyltetrahydrofuran-3,4-diyl dibenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)